![molecular formula C18H14F2N4O2S B2369080 N-(2,6-difluorobenzyl)-2-(3-phenylureido)thiazole-4-carboxamide CAS No. 941880-58-6](/img/structure/B2369080.png)
N-(2,6-difluorobenzyl)-2-(3-phenylureido)thiazole-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(2,6-difluorobenzyl)-2-(3-phenylureido)thiazole-4-carboxamide, also known as DFB-T, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. DFB-T belongs to the class of thiazole-4-carboxamide compounds, which have been studied extensively for their various biological activities.
Mechanism of Action
The mechanism of action of N-(2,6-difluorobenzyl)-2-(3-phenylureido)thiazole-4-carboxamide is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways that are involved in cell growth and survival. This compound has been shown to inhibit the activity of cyclin-dependent kinases (CDKs), which play a crucial role in cell cycle progression. Additionally, this compound has been shown to inhibit the activity of nuclear factor kappa B (NF-κB), a transcription factor that regulates the expression of genes involved in inflammation and immune response.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects in vitro and in vivo. In cancer cells, this compound has been shown to induce cell cycle arrest and apoptosis, which leads to the inhibition of cancer cell growth. In the brain, this compound has been shown to reduce oxidative stress and inflammation, which can protect against neurodegenerative diseases. Additionally, this compound has been shown to have anti-inflammatory activity, which can reduce inflammation in various tissues and organs.
Advantages and Limitations for Lab Experiments
N-(2,6-difluorobenzyl)-2-(3-phenylureido)thiazole-4-carboxamide has several advantages for lab experiments, including its high purity and stability, low toxicity, and ease of synthesis. However, there are also limitations to its use, including its limited solubility in aqueous solutions and its potential for off-target effects.
Future Directions
There are several future directions for research on N-(2,6-difluorobenzyl)-2-(3-phenylureido)thiazole-4-carboxamide, including its potential applications in cancer therapy, neuroprotection, and anti-inflammatory activity. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its effects on various signaling pathways and enzymes. Future research may also focus on optimizing the synthesis and formulation of this compound for improved efficacy and safety.
Synthesis Methods
N-(2,6-difluorobenzyl)-2-(3-phenylureido)thiazole-4-carboxamide can be synthesized through a multi-step process, starting with the reaction of 2,6-difluorobenzylamine with thionyl chloride to form the corresponding acid chloride. This intermediate is then reacted with 3-phenylurea and potassium thioacetate to give this compound in high yield and purity.
Scientific Research Applications
N-(2,6-difluorobenzyl)-2-(3-phenylureido)thiazole-4-carboxamide has been studied for its potential applications in various fields of research, including cancer therapy, neuroprotection, and anti-inflammatory activity. In cancer research, this compound has shown promising results in inhibiting the growth of cancer cells and inducing apoptosis. In neuroprotection studies, this compound has been shown to protect against oxidative stress and reduce inflammation in the brain. Additionally, this compound has been studied for its anti-inflammatory activity, which makes it a potential candidate for the treatment of inflammatory diseases.
Properties
IUPAC Name |
N-[(2,6-difluorophenyl)methyl]-2-(phenylcarbamoylamino)-1,3-thiazole-4-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H14F2N4O2S/c19-13-7-4-8-14(20)12(13)9-21-16(25)15-10-27-18(23-15)24-17(26)22-11-5-2-1-3-6-11/h1-8,10H,9H2,(H,21,25)(H2,22,23,24,26) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CDMPREJTAIOIFG-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)NC(=O)NC2=NC(=CS2)C(=O)NCC3=C(C=CC=C3F)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H14F2N4O2S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
388.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.